Cas no 35848-99-8 (Benzoic acid, 4-(diethoxymethyl)-, ethyl ester)

• Product Name: Benzoic acid, 4-(diethoxymethyl)-, ethyl ester
• CAS No: 35848-99-8
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 1477540
• PubChem ID: 11128780
• Update Time: 2025-04-21

Benzoic acid, 4-(diethoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(diethoxymethyl)-, ethyl ester
• 4-ethoxycarbonylbenzaldehyde diethyl acetal
• 35848-99-8
• ethyl 4-(di-ethoxymethyl)benzenecarboxylate
• SCHEMBL8547325
• Ethyl 4-(diethoxymethyl)benzoate
• starbld0021743

• Inchi： 1S/C14H20O4/c1-4-16-13(15)11-7-9-12(10-8-11)14(17-5-2)18-6-3/h7-10,14H,4-6H2,1-3H3
• InChI Key： CSACGQJQSNSDGQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C(=O)OCC)=CC=1)OCC

Computed Properties

• Exact Mass: 252.1362
• Monoisotopic Mass: 252.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76